(2S,4S)-1-(Tert-butoxycarbonyl)-4-(4-fluoro-2-methylphenoxy)-2-pyrrolidinecarboxylic acid

• IUPAC Name: (2S,4S)-4-(4-fluoro-2-methylphenoxy)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C17H22FNO5/c1-10-7-11(18)5-6-14(10)23-12-8-13(15(20)21)19(9-12)16(22)24-17(2,3)4/h5-7,12-13H,8-9H2,1-4H3,(H,20,21)/t12-,13-/m0/s1
• InChI Key: VIULPKYIUHVNCZ-STQMWFEESA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)OC2CC(N(C2)C(=O)OC(C)(C)C)C(=O)O
• Isomeric SMILES: CC1=C(C=CC(=C1)F)O[C@H]2C[C@H](N(C2)C(=O)OC(C)(C)C)C(=O)O
• Molecular Formula: C17H22FNO5
• Molecular Weight: 339.4 g/mol
• CAS No.: 869682-08-6

Description

This compound is a stereospecific pyrrolidinecarboxylic acid derivative featuring:

• A tert-butoxycarbonyl (Boc) protecting group at the 1-position.
• A (4-fluoro-2-methylphenoxy) substituent at the 4-position of the pyrrolidine ring.
• Stereochemistry: The 2S,4S configuration ensures specific spatial orientation, critical for interactions in synthetic or biological applications.

Its molecular formula is C₁₇H₂₂FNO₅ (calculated molecular weight: 339.36 g/mol). The Boc group enhances solubility in organic solvents, while the electron-withdrawing fluorine and steric methyl group on the aromatic ring influence reactivity and binding properties .

Biological Activity

(2S,4S)-1-(Tert-butoxycarbonyl)-4-(4-fluoro-2-methylphenoxy)-2-pyrrolidinecarboxylic acid , also referred to as Boc-cis-4-fluoro-2-methylphenoxy-2-pyrrolidinecarboxylic acid, is a chemical compound characterized by its unique molecular structure and potential biological activities. This compound is notable for its applications in medicinal chemistry, particularly in the development of pharmaceuticals targeting specific biological pathways.

• CAS Number : 203866-13-1
• Molecular Formula : C₁₇H₂₂FNO₅
• Molecular Weight : 325.36 g/mol
• Structural Features : Contains a tert-butoxycarbonyl (Boc) protective group, a fluorinated aromatic moiety, and a pyrrolidine ring.

Property	Value
Molecular Weight	325.36 g/mol
Boiling Point	Not available
Solubility	Soluble in organic solvents
Hazard Information	Irritant

Research indicates that this compound may exhibit significant biological activity through various mechanisms:

• Enzyme Inhibition : The presence of the fluorinated aromatic ring suggests potential for enzyme inhibition, particularly in pathways involving kinases or phosphatases.
• Receptor Modulation : The structural characteristics may allow it to interact with specific receptors, influencing signal transduction pathways.

Study 1: Anticancer Activity

A study conducted on the anticancer properties of similar compounds showed that derivatives with fluorinated moieties exhibited enhanced cytotoxicity against various cancer cell lines. The mechanism was attributed to the disruption of cellular signaling pathways essential for tumor growth and proliferation.

• Cell Lines Tested : HeLa (cervical cancer), MCF-7 (breast cancer)
• Results : IC50 values indicated significant inhibition of cell proliferation at micromolar concentrations.

Study 2: Anti-inflammatory Effects

Another investigation focused on the anti-inflammatory properties of related pyrrolidine derivatives. The study found that these compounds reduced pro-inflammatory cytokine levels in vitro.

• Cytokines Measured : TNF-alpha, IL-6
• Findings : A notable decrease in cytokine production was observed, suggesting potential therapeutic applications in inflammatory diseases.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Stereochemical Variants

(2S,4R)-1-(Tert-butoxycarbonyl)-4-fluoro-2-pyrrolidinecarboxylic Acid (CAS 203866-14-2)

• Key Difference : 4R stereochemistry vs. 4S in the target compound.
• Molecular Weight : 291.3 g/mol .

(2R,4S)-1-(Tert-butoxycarbonyl)-4-phenylpyrrolidine-2-carboxylic Acid (CAS 144069-70-5)

• Key Difference: 2R stereochemistry and phenyl substituent (vs. phenoxy in the target compound).
• Impact : The phenyl group increases hydrophobicity, while the 2R configuration may reduce compatibility with enantioselective receptors .

Substituent Variations

(2S,4S)-1-(Tert-butoxycarbonyl)-4-[2-chloro-4-(tert-pentyl)phenoxy]pyrrolidine-2-carboxylic Acid

• Key Difference: 2-chloro-4-tert-pentylphenoxy substituent (vs. 4-fluoro-2-methylphenoxy).
• Impact : The chloro and bulky tert-pentyl groups increase lipophilicity (LogD ~3.62) and steric hindrance, possibly reducing metabolic clearance compared to the target compound .

(2S,4R)-1-(Tert-butoxycarbonyl)-4-((4-vinylbenzyl)oxy)pyrrolidine-2-carboxylic Acid

• Key Difference : 4-vinylbenzyloxy substituent.
• Impact : The vinyl group enables polymerization or conjugation, making this compound suitable for polymer-supported synthesis. However, it lacks the fluorine atom’s electronic effects .

Functional Group Modifications

(2S,4R)-1-(Tert-butoxycarbonyl)-4-n-pentylpyrrolidine-2-carboxylic Acid (Compound 14)

• Key Difference: n-pentyl chain at the 4-position (vs. phenoxy).
• Impact : The alkyl chain enhances flexibility and membrane permeability but eliminates aromatic π-π interactions critical for target binding .

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituent (4-position)	Stereochemistry	Molecular Weight (g/mol)	Key Properties
Target Compound	4-fluoro-2-methylphenoxy	2S,4S	339.36	High solubility in DMSO; LogD ~2.5 (estimated)
(2S,4R)-4-fluoro analog	Fluorine	2S,4R	291.3	Chiral HPLC resolved; acute toxicity (H302)
(2S,4S)-4-(2-chloro-4-tert-pentylphenoxy)	2-chloro-4-tert-pentylphenoxy	2S,4S	436.9	LogD 3.62; higher metabolic stability
(2S,4R)-4-((4-vinylbenzyl)oxy)	4-vinylbenzyloxy	2S,4R	357.4	Polymerizable; SDE-negative